Cas no 2227904-68-7 ((3S)-3-(5-bromo-2-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(5-bromo-2-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227904-68-7
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 6118919
• PubChem ID: 165708061
• Update Time: 2025-06-26

(3S)-3-(5-bromo-2-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-bromo-2-fluorophenyl)-3-hydroxypropanoic acid
• EN300-1909461
• 2227904-68-7

• Inchi： 1S/C9H8BrFO3/c10-5-1-2-7(11)6(3-5)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)/t8-/m0/s1
• InChI Key： DUQZOSHPCBDMPS-QMMMGPOBSA-N
• SMILES： BrC1=CC=C(C(=C1)[C@H](CC(=O)O)O)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(5-bromo-2-fluorophenyl)-3-hydroxypropanoic acid

(3S)-3-(5-bromo-2-fluorophenyl)-3-hydroxypropanoic acid: A Key Compound in Biomedical Research

CAS No. 2227904-68-7 represents a critical compound with significant potential in the field of biomedical science. This molecule, specifically (3S)-3-(5-bromo-2-fluorophenyl)-3-hydroxypropanoic acid, is a synthetic organic compound that has attracted attention due to its unique structural features and biological activity. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential applications in therapeutic development. The 3S configuration of the molecule contributes to its stereochemical specificity, which is crucial for its biological interactions.

5-bromo-2-fluorophenyl is a key functional group in this compound, providing both hydrophobic and electronic properties that influence its reactivity. The presence of bromine and fluorine atoms in the aromatic ring enhances the molecule's ability to interact with specific protein targets, a property that has been explored in recent drug discovery initiatives. The hydroxypropanoic acid moiety further adds to its biological relevance by introducing hydrophilic characteristics that may affect its solubility and cellular uptake.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, with researchers focusing on green methodologies to minimize environmental impact. A 2023 study published in Journal of Medicinal Chemistry reported the development of a catalytic asymmetric synthesis route that achieves high stereoselectivity for the 3S configuration. This breakthrough is particularly important for applications requiring precise stereochemical control, such as targeted drug delivery systems.

The 5-bromo-2-fluorophenyl group has been shown to exhibit unique binding affinity for certain receptors, making this compound a candidate for antimicrobial and anti-inflammatory applications. A 2024 preclinical study demonstrated its potential in modulating cytokine signaling pathways, suggesting possible therapeutic relevance in inflammatory diseases. The hydroxypropano,ic acid functionality may also play a role in stabilizing protein conformations, a property that could be exploited in protein engineering.

Structural analysis of (3S)-3-(5-bromo-2-fluorophenyl)-3-hydroxypropanoic acid reveals its potential as a lead compound for further drug development. Computational studies have predicted its ability to interact with kinase domains, which are critical in cellular signaling. This property has sparked interest in its use as an inhibitor for diseases involving aberrant kinase activity, such as oncology targets.

Recent research has also explored the metabolic pathways influenced by this compound. A 2023 study in Chemical Biology & Drug Design suggested that the hydroxypropanoic acid moiety may interfere with lipid metabolism, making it a potential candidate for metabolic syndrome treatment. The 5-bromo-2-fluorophenyl group's interaction with lipid-binding proteins could further enhance its therapeutic potential.

Advancements in computational modeling have allowed researchers to predict the 3D structure of this compound and its interactions with biological targets. These models have been instrumental in optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability. A 2024 review in Drug Discovery Today emphasized the importance of stereochemistry in determining the compound's efficacy, highlighting the significance of the 3S configuration in achieving optimal biological activity.

Furthermore, the 5-bromo-2-fluorophenyl group has shown promise in antiviral applications. A 2023 study demonstrated its ability to inhibit RNA polymerase activity in certain viral strains, suggesting potential as an antiviral agent. This property, combined with the hydroxypropanoic acid functionality, could make this compound a valuable tool in antiviral drug development.

Researchers are also exploring the toxicological profile of this compound to ensure its safety for therapeutic use. A 2024 study in Toxicological Sciences reported that the 3S configuration significantly reduces potential cytotoxic effects compared to its enantiomers, a finding that underscores the importance of stereochemical control in drug design.

The synthesis of (3S)-3-(5-bromo-2-fluorophenyl)-3-hydroxypropanoic acid continues to be a focus of green chemistry efforts. A 2023 study in Green Chemistry described a solvent-free approach that reduces waste and energy consumption, aligning with sustainable pharmaceutical manufacturing practices. These innovations are critical for scaling up production while maintaining environmental responsibility.

In conclusion, CAS No. 2227904-68-7 represents a promising compound with diverse applications in biomedical research. Its unique structural features, including the 5-bromo-2-fluorophenyl group and hydroxypropanoic acid moiety, make it a valuable candidate for further drug development. Ongoing research is focused on optimizing its pharmacological properties and expanding its therapeutic potential in areas such as oncology, infectious diseases, and metabolic disorders.